Cas no 2385927-21-7 (4-bromo-3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 2385927-21-7
• MF: C₁₁H₁₆BrN₃O₄
• MW: 334.166441917419
• CID: 5976536
• PubChem ID: 165889386
• Update Time: 2025-05-20

4-bromo-3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• 2385927-21-7
• 4-bromo-3-({[(tert-butoxy)carbonyl]amino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid
• EN300-1589644

• Inchi： 1S/C11H16BrN3O4/c1-11(2,3)19-10(18)13-5-6-7(12)8(9(16)17)15(4)14-6/h5H2,1-4H3,(H,13,18)(H,16,17)
• InChI Key： GQTFFUVBCIQOJN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)N(C)N=C1CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 333.03242g/mol
• Monoisotopic Mass: 333.03242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 93.4Ų

Additional information on 4-bromo-3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid

4-Bromo-3-({(tert-Butoxy)carbonylamino}methyl)-1-methyl-1H-pyrazole-5-carboxylic Acid: A Comprehensive Overview

The compound 4-bromo-3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid, with CAS No. 2385927-21-7, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and chemical synthesis. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure is characterized by a pyrazole ring system substituted with a bromine atom at position 4, a tert-butoxycarbonyl (Boc) protected amino group at position 3, and a methyl group at position 1. Additionally, the carboxylic acid functionality at position 5 further enhances its versatility in various chemical transformations.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and protective group strategies. The presence of the Boc group at position 3 plays a critical role in controlling the reactivity of the amino group during the synthesis process. This allows for precise manipulation of the molecule's functional groups, enabling chemists to explore its potential as a building block in more complex molecular architectures.

Recent studies have highlighted the potential of pyrazole derivatives like this compound in the development of novel therapeutic agents. For instance, research has demonstrated that such molecules can act as inhibitors of various kinases, which are key enzymes involved in cellular signaling pathways. The bromine substituent at position 4 is particularly significant, as it can influence the molecule's electronic properties and enhance its binding affinity to target proteins.

In addition to its role in drug discovery, this compound has also been explored for its potential applications in agricultural chemistry. Pyrazole derivatives are known to exhibit antifungal and insecticidal activities, making them valuable candidates for the development of crop protection agents. The carboxylic acid group at position 5 can be further modified to enhance stability and bioavailability, thereby improving its efficacy as a pesticide or fungicide.

From an analytical standpoint, the compound's structure lends itself well to various spectroscopic techniques such as NMR and mass spectrometry. These methods are essential for confirming the purity and identity of the compound during synthesis and quality control processes. Furthermore, computational chemistry tools have been employed to study the molecular interactions and pharmacokinetic profiles of this compound, providing valuable insights into its potential therapeutic applications.

In conclusion, 4-bromo-3-({(tert-butoxy)carbonylamino}methyl)-1-methyl-1H-pyrazole-5-carboxylic acid represents a promising lead compound with diverse applications across multiple fields. Its unique structure and functional groups make it an attractive candidate for further research and development in medicinal chemistry and agricultural sciences.